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Compound of Interest

Compound Name: Red 30

Cat. No.: B1170523

Application Notes and Protocols for the
Experimental Use of Red 30

For Researchers, Scientists, and Drug Development Professionals

Introduction

Red 30 (Cl 73360), a synthetic thioindigoid pigment, is widely utilized in cosmetics,
pharmaceuticals, and various industrial applications to impart a vibrant red-to-pink hue.[1][2] In
a laboratory setting, particularly in biological and chemical research, the effective delivery of
such colorants into experimental systems is crucial. A common challenge encountered with
Red 30 is its inherent insolubility in aqueous solutions and most common organic solvents.[1]
[2][3] This document provides detailed application notes and protocols for the effective
dissolution and dispersion of Red 30 in various solvents for experimental use, addressing the
common challenges of its pigmentary nature.

Chemical Structure and Properties of Red 30:

e Chemical Name: 6-chloro-2-(6-chloro-4-methyl-3-oxobenzo[b]thien-2(3H)-ylidene)-4-methyl-
benzo[b]thiophen-3(2H)-one[2]

o Cl Name: Pigment Red 181, Vat Red 1, D&C Red 30[4]

o Molecular Formula: C1eH10Cl202S>
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e Appearance: Red powder[5]

o General Characteristics: Red 30 is a pigment, meaning it is a solid particle that is insoluble in
the medium in which it is applied, requiring dispersion for even coloration.[1][2][3] It is known
for its stability to light and heat.[2]

Solubility and Dispersion Characteristics

Contrary to some classifications that label it as a "soluble dye," extensive data indicates that
Red 30 is practically insoluble in water and has very limited solubility in common laboratory
solvents. Direct dissolution to form a true solution at functional concentrations is generally not
feasible. Therefore, the most effective method for incorporating Red 30 into liquid systems for
experimental use is through the preparation of a stable dispersion.

A dispersion is a system in which solid particles are distributed throughout a liquid phase. For
experimental purposes, achieving a fine and stable dispersion is critical to ensure uniform
concentration, prevent aggregation, and guarantee consistent results.

Qualitative Solubility and Dispersibility

While quantitative solubility data for Red 30 in a range of laboratory solvents is not readily
available due to its pigmentary nature, qualitative assessments indicate the following:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.specialchem.com/cosmetics/inci-ingredients/ci-73360
https://www.benchchem.com/product/b1170523?utm_src=pdf-body
https://www.atamanchemicals.com/d-c-red-30_u24845/
https://www.cosmeticsinfo.org/ingredient/red-30/
https://skinethix.com/ingredients/dc-red-no-30-ci-73360/
https://www.cosmeticsinfo.org/ingredient/red-30/
https://www.benchchem.com/product/b1170523?utm_src=pdf-body
https://www.benchchem.com/product/b1170523?utm_src=pdf-body
https://www.benchchem.com/product/b1170523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Solvent Observation Recommended Approach

Dispersion with appropriate
Water Insoluble.[1][2][3] ) ) ]
wetting and dispersing agents.

_ Dispersion is the preferred
Very slightly soluble to ) o
Ethanol ) ) method. High-energy mixing
practically insoluble. )
may be required.

Very slightly soluble to Dispersion is the preferred
Methanol ) )
practically insoluble. method.
Very slightly soluble to Dispersion is the preferred
Acetone . .
practically insoluble. method.
_ ) Very slightly soluble to Dispersion is the preferred
Dimethyl Sulfoxide (DMSO) ) )
practically insoluble. method.

May offer slightly better wetting
Reported to have some ] ) o
Xylene N o ) properties, but dispersion is
solubility for similar pigments. o
still likely necessary.

Note: The "Red 30 Lake" variant is also a pigment, formed by precipitating the dye with a metal
salt (e.g., aluminum), rendering it insoluble.[1][5]

Experimental Protocols for Preparing Red 30
Dispersions

The following protocols provide a generalized framework for preparing Red 30 dispersions. The
specific choice of dispersing agent and equipment may need to be optimized based on the
experimental requirements and the solvent system.

General Laboratory-Scale Dispersion Protocol

This protocol is suitable for preparing small volumes of a Red 30 dispersion for in vitro studies
or other research applications.

Materials and Equipment:
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* Red 30 (CI 73360) powder

o Selected solvent (e.g., Ethanol, DMSO, cell culture medium)
o Wetting/Dispersing agent (see section 3.2 for selection)

o High-shear mixer or homogenizer

 Ultrasonic bath or probe sonicator

e Analytical balance

e Glass vials or beakers

e Magnetic stirrer and stir bars

Procedure:

o Wetting Agent/Dispersant Preparation: In a clean glass vial, prepare a solution of the chosen
wetting/dispersing agent in the selected solvent at the desired concentration.

o Pre-wetting the Pigment: Accurately weigh the desired amount of Red 30 powder. Slowly
add a small amount of the dispersing agent solution to the powder and mix to form a paste.
This step is crucial to displace air from the surface of the pigment particles.

 Dilution: Gradually add the remaining solvent to the paste while continuously stirring with a
magnetic stirrer.

o De-agglomeration (High-Energy Mixing):

o Option A: High-Shear Homogenization: Use a high-shear mixer to disperse the pigment
mixture. Start at a low speed and gradually increase to avoid splashing. Process for 5-15
minutes.

o Option B: Sonication: Place the vial in an ultrasonic bath or use a probe sonicator.
Sonication should be performed in short bursts (e.g., 1-2 minutes) with intermittent cooling
in an ice bath to prevent overheating, which could affect the stability of the dispersion or
the integrity of the components. Repeat for a total of 10-30 minutes.
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» Stability Assessment: Allow the dispersion to stand undisturbed for a set period (e.g., 1, 6, 24
hours) and visually inspect for any signs of sedimentation or aggregation. For more
guantitative analysis, techniques like dynamic light scattering (DLS) can be used to measure
particle size distribution over time.

Selection of Dispersing Agents

The choice of a dispersing agent is critical for achieving a stable pigment dispersion. The agent
works by adsorbing onto the surface of the pigment patrticles, preventing them from re-
agglomerating. For organic pigments like Red 30 in organic solvents, polymeric dispersants are
often effective.

Examples of Dispersing Agent Classes:

» Polymeric Dispersants: These are high molecular weight polymers with anchoring groups
that adsorb to the pigment surface and polymeric chains that provide steric hindrance.
Examples include polyurethane-based and polyacrylate-based dispersants.

» Surfactants: While primarily acting as wetting agents, some surfactants can also provide a
degree of stabilization.

For biological experiments, it is crucial to select a dispersing agent that is non-toxic and does
not interfere with the assay. Low concentrations of biocompatible surfactants or polymers may
be suitable. Always perform a vehicle control experiment to assess the effect of the solvent and
dispersing agent on the experimental system.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the preparation and use of a Red 30
dispersion in an experimental setting.
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Caption: General workflow for preparing and using a Red 30 dispersion.
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Safety and Handling

+ When handling Red 30 powder, it is recommended to wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

¢ Avoid inhalation of the powder by working in a well-ventilated area or using a fume hood.

o Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion

While Red 30 is a pigment with negligible solubility in common laboratory solvents, its use in
experimental settings can be achieved through the preparation of stable dispersions. By
following a systematic approach involving proper wetting, de-agglomeration, and stabilization
with appropriate dispersing agents, researchers can create uniform and reliable Red 30
preparations for a variety of scientific applications. Careful consideration of the compatibility of
all components with the specific experimental system is paramount to obtaining accurate and
reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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